N-(4-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-(4-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide, also known as MPSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of N-(4-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in regulating gene expression. By inhibiting HDACs, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in various cell types. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, which are processes that can prevent the growth and proliferation of cancer cells. In neuronal cells, this compound has been shown to improve mitochondrial function and protect against oxidative stress, which are processes that can prevent the development of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(4-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain enzymes and proteins, which makes it an ideal tool for studying their function. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide. One area of research is the development of more potent and selective inhibitors of HDACs, which could have potential applications in cancer treatment. Another area of research is the study of the effects of this compound on other cellular processes, such as autophagy and inflammation, which could have potential applications in the treatment of various diseases. Additionally, the development of new methods for delivering this compound to specific tissues or cells could enhance its therapeutic potential.
Scientific Research Applications
N-(4-methoxyphenyl)-2-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is cancer treatment, where this compound has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(benzenesulfonamido)-N-(4-methoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4S/c1-26-16-13-11-15(12-14-16)21-20(23)18-9-5-6-10-19(18)22-27(24,25)17-7-3-2-4-8-17/h2-14,22H,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQZHQMZFPJPBLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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